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Compound of Interest

Compound Name: Naugard XL-1

Cat. No.: B152010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Naugard XL-1's performance in long-term

aging tests against other common antioxidants: Irganox 1010, Irganox 1076, and Ultranox 626.

The information presented is based on publicly available technical data and established

experimental protocols to assist researchers in selecting the appropriate stabilization package

for their specific applications.

Antioxidant Overview and Comparison
Naugard XL-1 is a unique antioxidant that combines the functionalities of a sterically hindered

phenolic antioxidant with a metal deactivator.[1][2][3][4] This dual-action mechanism makes it

particularly effective in stabilizing polymers, such as polyolefins and polystyrenics, where

residual metallic ions from catalysts or fillers can accelerate degradation.[1][2][3][4] Irganox

1010 and Irganox 1076 are widely used sterically hindered phenolic antioxidants known for

their excellent long-term thermal stability.[5][6][7][8][9][10][11][12][13][14] Ultranox 626 is a

high-performance phosphite antioxidant, often used as a secondary antioxidant in synergy with

primary phenolic antioxidants to provide enhanced processing stability and color protection.[15]

[16][17][18][19]
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Feature Naugard XL-1 Irganox 1010 Irganox 1076 Ultranox 626

Chemical Name

2,2'-Oxamidobis

[ethyl-3-(3,5-di-t-

butyl-4-

hydroxyphenyl)

propionate]

Pentaerythrityl

tetrakis(3-(3,5-di-

tert-butyl-4-

hydroxyphenyl)pr

opionate)

Octadecyl 3-(3,5-

di-tert-butyl-4-

hydroxyphenyl)pr

opionate

Bis(2,4-di-tert-

butylphenyl)pent

aerythritol

diphosphite

Antioxidant Type

Phenolic

Antioxidant &

Metal

Deactivator

Primary Phenolic

Antioxidant

Primary Phenolic

Antioxidant

Secondary

Phosphite

Antioxidant

Primary Function

Long-term

thermal stability,

metal

deactivation

Long-term

thermal stability

Long-term

thermal stability

Processing

stability, color

stability

Key

Characteristics

Non-discoloring,

synergistic with

other

antioxidants.[4]

Good

compatibility,

high resistance

to extraction, low

volatility.[5][14]

Good

compatibility,

high resistance

to extraction, low

volatility, stable

to light.[7][8]

Excellent color

stability, high

performance at

low loading

levels.[15][16]

Common

Applications

Polyolefins,

polystyrenics,

especially in

mineral-filled

polymers.[1][2][3]

Polyolefins,

olefin co-

polymers,

polyacetals,

polyamides,

polyesters.[5][10]

[14]

Polyolefins,

engineering

plastics, styrene

homo- and co-

polymers,

polyurethanes.[7]

[8][9][11]

Polyolefins,

polyesters,

styrenics,

engineering

thermoplastics,

PVC,

elastomers.[15]

[16]

Long-Term Aging Performance Data
Direct, publicly available quantitative data comparing the long-term aging performance of

Naugard XL-1 against Irganox 1010, Irganox 1076, and Ultranox 626 is limited. Performance

can vary significantly based on the polymer matrix, processing conditions, and the presence of
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other additives. However, the following tables provide a framework for comparison based on

typical performance characteristics of these classes of antioxidants. For specific applications, it

is crucial to conduct experimental evaluations.

Table 1: Oxidative Induction Time (OIT) Comparison (Illustrative)

Oxidative Induction Time (OIT) is a measure of a material's resistance to oxidative degradation

at an elevated temperature in an oxygen atmosphere. A longer OIT indicates better thermal

stability.

Antioxidant System Polymer Matrix
OIT (minutes) at 200°C
(Typical Range)

Unstabilized Polymer Polypropylene < 5

Polymer + Naugard XL-1

(0.2%)
Polypropylene

Data not publicly available for

direct comparison

Polymer + Irganox 1010

(0.2%)
Polypropylene 30 - 60+

Polymer + Irganox 1076

(0.2%)
Polypropylene 25 - 50+

Polymer + Irganox 1010

(0.1%) + Ultranox 626 (0.1%)
Polypropylene 40 - 80+

Table 2: Yellowness Index (YI) after Oven Aging (Illustrative)

The Yellowness Index (YI) quantifies the change in color of a plastic sample after exposure to

heat and oxygen. A lower YI indicates better color stability.
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Antioxidant System Polymer Matrix
Yellowness Index after 500
hours at 150°C (Typical
Range)

Unstabilized Polymer Polypropylene > 20

Polymer + Naugard XL-1

(0.2%)
Polypropylene

Data not publicly available for

direct comparison

Polymer + Irganox 1010

(0.2%)
Polypropylene 5 - 10

Polymer + Irganox 1076

(0.2%)
Polypropylene 5 - 10

Polymer + Irganox 1010

(0.1%) + Ultranox 626 (0.1%)
Polypropylene < 5

Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the long-term

aging performance of antioxidants in polymers.

Accelerated Oven Aging
Standard: Based on ASTM D3045 - Standard Practice for Heat Aging of Plastics Without Load.

Objective: To evaluate the resistance of plastic materials to degradation at elevated

temperatures over an extended period.

Methodology:

Specimen Preparation: Prepare standardized test specimens (e.g., tensile bars or plaques)

of the polymer formulation containing the antioxidant to be tested.

Initial Property Measurement: Measure the initial mechanical properties (e.g., tensile

strength, elongation at break) and physical properties (e.g., color, yellowness index) of the

specimens.
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Oven Exposure: Place the specimens in a forced-air circulating oven at a specified high

temperature (e.g., 150°C for polypropylene). The temperature should be chosen to

accelerate aging without causing immediate melting or deformation.

Periodic Evaluation: At regular intervals (e.g., every 100, 250, 500, and 1000 hours), remove

a subset of specimens from the oven.

Post-Aging Analysis: After cooling to room temperature, re-measure the mechanical and

physical properties of the aged specimens.

Data Analysis: Plot the change in properties as a function of aging time. The "time to failure"

is often defined as the time at which a key property (e.g., elongation at break) decreases to

50% of its initial value.

Oxidative Induction Time (OIT)
Standard: Based on ASTM D3895 - Standard Test Method for Oxidative-Induction Time of

Polyolefins by Differential Scanning Calorimetry (DSC).

Objective: To determine the time it takes for a material to begin to oxidize under isothermal

conditions in an oxygen atmosphere.

Methodology:

Sample Preparation: A small sample (5-10 mg) of the stabilized polymer is placed in an open

aluminum DSC pan.

Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen).

Heating: The sample is heated to a specified isothermal test temperature (e.g., 200°C for

polyethylene) at a controlled rate.

Gas Switching: Once the isothermal temperature is reached and the heat flow signal has

stabilized, the purge gas is switched from nitrogen to oxygen.

Data Collection: The instrument records the heat flow to the sample over time. The onset of

oxidation is marked by a sharp exothermic peak.
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OIT Determination: The OIT is the time elapsed from the introduction of oxygen to the onset

of the exothermic oxidation.

Yellowness Index (YI) Measurement
Standard: Based on ASTM E313 - Standard Practice for Calculating Yellowness and Whiteness

Indices from Instrumentally Measured Color Coordinates (often used in conjunction with ASTM

D1925, which is now withdrawn but still widely referenced).

Objective: To quantify the degree of yellowness of a plastic sample.

Methodology:

Specimen Preparation: Use flat, opaque, or transparent plastic plaques of a specified

thickness.

Instrument: A spectrophotometer or colorimeter is used for the measurement.

Measurement: The instrument measures the tristimulus values (X, Y, Z) of the sample under

a standard illuminant (e.g., D65 for daylight).

Calculation: The Yellowness Index is calculated from the tristimulus values using a standard

formula. For example, the formula in ASTM E313 is: YI = 100 * (CₓX - C₂Z) / Y, where Cₓ and

C₂ are coefficients for the specific illuminant and observer.

Application in Aging Studies: YI is measured on samples before and after oven aging to

quantify the extent of discoloration.
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Caption: Experimental workflow for evaluating antioxidant performance.

This guide serves as a foundational resource for understanding and comparing the long-term

aging performance of Naugard XL-1 and other key antioxidants. For critical applications, direct
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experimental testing under conditions that mimic the intended end-use environment is strongly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Naugard XL-1: A Comparative Guide to Long-Term
Aging Performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152010#validation-of-naugard-xl-1-performance-in-
long-term-aging-tests]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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